Cas no 1354017-23-4 (Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester)

• Product Name: Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester
• CAS No: 1354017-23-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 2163558
• Update Time: 2025-09-27

Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-[(s)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester
• (S)-Benzyl ethyl(1-(2-hydroxyethyl)piperidin-3-yl)carbamate
• AM96664
• ethyl [(S)-1-(2-hydroxyethyl)piperidin-3-yl]carbamic acid benzyl ester
• Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester

• Inchi： 1S/C17H26N2O3/c1-2-19(16-9-6-10-18(13-16)11-12-20)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3/t16-/m0/s1
• InChI Key： NOYQRSXYTXFLGU-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@@H]1CN(CCO)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester

Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354017-23-4): A Comprehensive Overview

Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester, a compound with the CAS number 1354017-23-4, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of chiral piperidine derivatives, which are widely recognized for their role in the development of various therapeutic agents. The presence of a benzyl ester group and a (S)-configured piperidine moiety makes this molecule particularly intriguing for further investigation and application in drug discovery.

The structural features of Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester contribute to its potential biological activity. The (S)-configuration of the piperidine ring is crucial, as it influences the stereochemical interactions with biological targets, thereby affecting the compound's efficacy and selectivity. The benzyl ester group not only serves as a protecting group for the carbamic acid moiety but also enhances the solubility and stability of the compound, making it more suitable for various chemical transformations and pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel piperidine-based drugs due to their broad spectrum of biological activities. These compounds have shown promise in treating a variety of diseases, including neurological disorders, infectious diseases, and cancer. Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester is no exception, and its potential applications are being actively explored in academic and industrial research settings.

One of the most exciting areas of research involving Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester is its role as a building block in medicinal chemistry. The compound's versatile structure allows for easy modifications, enabling chemists to design and synthesize new derivatives with enhanced pharmacological properties. For instance, researchers have been investigating its use in the development of kinase inhibitors, which are essential for treating various types of cancer. The chiral piperidine core provides a scaffold that can be tailored to interact specifically with target enzymes, leading to more effective and less toxic therapeutic agents.

Another area where this compound has shown promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential to modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester, with its unique stereochemistry and functional groups, could potentially offer new insights into the development of novel neuroactive compounds.

The synthesis of Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester is another critical aspect that has been extensively studied. The synthesis involves multiple steps, including chiral resolution, protection-deprotection strategies, and esterification reactions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester. Molecular modeling studies have helped researchers predict its binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies, allowing for a more comprehensive understanding of the compound's pharmacological properties.

In conclusion, Ethyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354017-23-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development across various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.